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Compound of Interest

3-Methyl-4-morpholin-4-yl-benzoic
Compound Name: o
aci

Cat. No.: B169675

3-Methyl-4-morpholin-4-yl-benzoic acid: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential biological significance of 3-Methyl-4-morpholin-4-yl-benzoic acid. Due to the
limited availability of experimental data in peer-reviewed literature, this document combines
reported data for structurally related compounds with predicted properties to offer a thorough
profile for research and development purposes.

Chemical Properties and Identifiers

3-Methyl-4-morpholin-4-yl-benzoic acid is a substituted aromatic carboxylic acid featuring a
morpholine moiety, a structural component frequently found in biologically active compounds.
The presence of the morpholine ring can influence the pharmacokinetic properties of a
molecule, such as solubility and metabolic stability.

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name 3-Methyl-4-morpholin-4-yl-benzoic acid
CAS Number 197445-65-1

Molecular Formula C12H15NOs

Molecular Weight 221.25 g/mol

3-methyl-4-morpholinobenzoic acid, 3-METHYL-

Synonyms
4-(4-MORPHOLINYL)BENZOIC ACID

Table 2: Predicted Physicochemical Properties

Property Predicted Value Source
Boiling Point 416.2 £45.0 °C ChemicalBook
Density 1.218 + 0.06 g/cm?3 ChemicalBook
pKa 477 £0.10 ChemicalBook
logP -2.2 PubChem

Note: The properties listed in Table 2 are predicted values from computational models and
have not been experimentally verified in published literature.

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 3-Methyl-4-morpholin-4-
yl-benzoic acid is not readily available in the surveyed literature, a plausible synthetic route
can be devised based on established organic chemistry principles and published methods for
analogous compounds. A potential pathway involves the synthesis of 3-methyl-4-aminobenzoic
acid as a key intermediate, followed by a nucleophilic substitution reaction with a bis(2-
haloethyl) ether, or more directly, a reaction with morpholine itself under appropriate conditions.

A common precursor for the key intermediate is 3-methyl-4-nitrobenzoic acid. Chinese patent
CN106831460A describes a method for the preparation of 3-methyl-4-aminobenzoic acid by
the reduction of 3-methyl-4-nitrobenzoic acid using reduced iron powder and a proton acid.[1]
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The synthesis of 3-methyl-4-nitrobenzoic acid itself can be achieved through the oxidation of
2,4-dimethyl-nitrobenzene with nitric acid, as detailed in Chinese patent CN104447348A.[2]

Furthermore, a US patent discloses a method for the synthesis of the isomeric 2-Methyl-4-
morpholinobenzoic acid by the hydrolysis of its methyl ester using an aqueous NaOH solution
in methanol.[3] This suggests that a final hydrolysis step would be effective if the synthesis
proceeds via an ester intermediate.

Based on these precedents, a hypothetical multi-step synthesis is outlined below.

Hypothetical Synthesis Workflow
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Step 1: Nitration

Nftric Acid Oxidation

Step 2: Reduction

Redluced Iron Powder,
Proton Acid

Step 3: Morpholine Installation

Bis(2-chloroethyl) ether,
Base
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b169675#3-methyl-4-morpholin-4-yl-benzoic-acid-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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